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Compound of Interest

Compound Name: Prosulfuron

Cat. No.: B166686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Prosulfuron, a sulfonylurea

herbicide, for post-emergence control of broadleaf weeds. This document details its

mechanism of action, application guidelines, and efficacy, along with protocols for conducting

weed control and crop tolerance studies.

Application Notes
Prosulfuron is a selective, systemic herbicide effective at low application rates for the control

of a wide spectrum of annual broadleaf weeds in various crops, including maize (corn),

sorghum, and small grains.[1] It is primarily applied post-emergence, after weed seedlings have

emerged.[1]

Mechanism of Action: Prosulfuron is a member of the sulfonylurea class of herbicides and

functions by inhibiting the enzyme acetolactate synthase (ALS), also known as

acetohydroxyacid synthase (AHAS).[1] ALS is a critical enzyme in the biosynthesis pathway of

branched-chain amino acids: valine, leucine, and isoleucine.[2] Inhibition of this enzyme

disrupts protein synthesis and cell division, leading to the cessation of growth in susceptible

plants.[2][3] Visible symptoms, such as chlorosis and necrosis, typically appear within one to

three weeks after application, ultimately leading to plant death.[1]

Formulation: Prosulfuron is commonly available as a water-dispersible granule (WG).[4] For

example, the product PEAK® contains 750 g/kg of prosulfuron.
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Application Parameters:

Crops: Forage and grain maize, sorghum, winter wheat, barley, oats, rye, triticale, and proso

millet.

Application Timing: Post-emergence, when weeds are young and actively growing (typically

at the 2-4 true leaf stage for optimal efficacy).[5] In maize, it can be applied from the 2-leaf

stage up to the 10-leaf stage of the crop.[4][5]

Use Rates: Application rates are generally low. For instance, PEAK® herbicide is applied at

a rate of 20 g/ha.[4][5]

Adjuvants: The addition of a non-ionic surfactant is often recommended to enhance foliar

activity, especially under dry conditions.

Quantitative Data Summary
The following tables summarize the available quantitative data on Prosulfuron's efficacy and

crop tolerance.

Table 1: Efficacy of Prosulfuron on Various Broadleaf Weeds
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Weed Species Scientific Name Efficacy Rating at 20 g/ha

Black-bindweed Polygonum convolvulus Susceptible

Bugloss Lycopsis arvensis Susceptible

Common Chickweed Stellaria media Susceptible

Broad-leaved Dock (seedling) Rumex obtusifolius Susceptible

Common Fumitory Fumaria officinalis Susceptible

Groundsel Senecio vulgaris Susceptible

Knotgrass Polygonum aviculare Susceptible

Mayweed spp. Matricaria spp. Susceptible

Scarlet Pimpernel Anagallis arvensis Susceptible

Redshank Polygonum persicaria Susceptible

Shepherd's-purse Capsella bursa-pastoris Susceptible

Prickly Sow-thistle Sonchus asper Susceptible

Amaranth Amaranthus spp. Moderately Susceptible

Common Fat-hen Chenopodium album Moderately Susceptible

Annual Mercury Mercurialis annua Moderately Susceptible

Henbit Lamium amplexicaule Not Acceptable Control

Source: Clayton Plant Protection Ltd, 2021; Broadleaf Weed Control with SU Combinations.

Exp.#96-141.[6][7]

Table 2: Tolerance of Grain Sorghum to Post-Emergence Prosulfuron Application
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Treatment
Application
Rate (g
a.i./ha)

Application
Stage

Crop
Toxicity (%)

Plant
Height
Reduction
(%)

Grain Yield
Reduction
(%)

Prosulfuron 22.8 (1X)

V5 (5

expanded

leaves)

6 Not specified No reduction

Prosulfuron 34.2 (1.5X)

V8 (8

expanded

leaves)

Not specified 19 No reduction

Source: Adapted from Rosales-Robles et al., 2014.[8]

Experimental Protocols
Protocol 1: Post-Emergence Herbicide Efficacy Trial
Objective: To evaluate the efficacy of different rates of Prosulfuron for the post-emergence

control of various broadleaf weed species.

Materials:

Prosulfuron formulation (e.g., 75% WG)

Non-ionic surfactant

Calibrated backpack sprayer with flat-fan nozzles

Weed seeds of target species (e.g., Amaranthus retroflexus, Chenopodium album, Abutilon

theophrasti)

Pots or designated field plots

Standard potting mix or prepared seedbed

Data collection sheets, measuring tape, and camera
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Methodology:

Experimental Setup:

Establish experimental units (pots or field plots) in a randomized complete block design

with at least four replications.

If using pots, fill with a standard potting medium and sow seeds of each target weed

species at a uniform depth.

If using field plots, prepare a uniform seedbed and ensure a natural or seeded infestation

of the target weeds.

Include an untreated control and a weed-free control (hand-weeded) for comparison.

Herbicide Application:

Apply Prosulfuron at a range of rates (e.g., 10, 20, 30 g a.i./ha) and a standard

recommended rate.

Apply when the majority of the target weed species are at the 2-4 true leaf stage.

Use a calibrated sprayer to deliver a consistent spray volume (e.g., 200 L/ha) at a

constant pressure.

Include a non-ionic surfactant in the spray solution as per the product label

recommendations.

Data Collection:

Visually assess weed control at 7, 14, and 28 days after application (DAA) on a scale of

0% (no control) to 100% (complete kill) for each weed species.

At 28 DAA, record weed density (plants/m²) and collect above-ground weed biomass from

a designated quadrat within each plot.

Dry the weed biomass at 70°C to a constant weight and record the dry weight.
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Data Analysis:

Calculate the percentage of weed control based on the visual ratings and the reduction in

weed biomass compared to the untreated control.

Analyze the data using analysis of variance (ANOVA) and a suitable mean separation test

(e.g., Tukey's HSD) to determine significant differences between treatments.

Protocol 2: Crop Tolerance Assessment
Objective: To evaluate the tolerance of a specific crop (e.g., maize, sorghum) to post-

emergence applications of Prosulfuron.

Materials:

Prosulfuron formulation

Non-ionic surfactant

Calibrated backpack sprayer

Seeds of the test crop variety

Field plots with uniform soil type

Data collection sheets, measuring tape, and camera

Methodology:

Experimental Setup:

Establish field plots in a randomized complete block design with at least four replications.

Plant the crop according to standard agronomic practices for the region.

Maintain the plots weed-free through hand-weeding to isolate the effect of the herbicide on

the crop.

Include an untreated, weed-free control.
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Herbicide Application:

Apply Prosulfuron at the recommended rate (1X) and a higher rate (e.g., 2X) to assess

the margin of crop safety.

Apply the herbicide at the crop growth stage specified on the product label (e.g., 2-10 leaf

stage for maize).

Use a calibrated sprayer to ensure accurate and uniform application.

Data Collection:

Visually assess crop injury (e.g., chlorosis, stunting, necrosis) at 7, 14, and 28 DAA on a

scale of 0% (no injury) to 100% (crop death).

Measure plant height at regular intervals throughout the growing season.

At crop maturity, harvest the grain from the center rows of each plot to determine the grain

yield.

Data Analysis:

Analyze the crop injury ratings, plant height data, and grain yield using ANOVA and a

mean separation test.

Compare the herbicide-treated plots to the untreated control to determine if Prosulfuron
causes any significant adverse effects on crop growth and yield.

Visualizations
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Caption: Prosulfuron's mode of action via inhibition of Acetolactate Synthase (ALS).
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Phase 1: Planning & Setup

Phase 2: Execution

Phase 3: Data Collection

Phase 4: Analysis & Reporting
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Final Report Generation
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Caption: Experimental workflow for a post-emergence herbicide efficacy study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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